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Compound of Interest

Compound Name: 3-Bromo-4-methylbenzaldehyde

Cat. No.: B184093 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 3-Bromo-4-
methylbenzaldehyde, a key intermediate in organic synthesis. An understanding of its

solubility is crucial for efficient reaction setup, purification, and formulation. This document

outlines the known qualitative solubility of the compound, provides a detailed experimental

protocol for quantitative solubility determination, and presents a typical workflow for its

synthesis and purification.

Physicochemical Properties
Before delving into its solubility, a summary of the key physicochemical properties of 3-Bromo-
4-methylbenzaldehyde is presented below.

Property Value

Molecular Formula C₈H₇BrO

Molecular Weight 199.04 g/mol [1]

Melting Point 47-52 °C[2]

Boiling Point 79-86 °C at 0.5 Torr[2]

Density 1.490 ± 0.06 g/cm³ (Predicted)[2]

Appearance Solid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b184093?utm_src=pdf-interest
https://www.benchchem.com/product/b184093?utm_src=pdf-body
https://www.benchchem.com/product/b184093?utm_src=pdf-body
https://www.benchchem.com/product/b184093?utm_src=pdf-body
https://www.benchchem.com/product/b184093?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-4-methylbenzaldehyde
https://www.chemicalbook.com/ChemicalProductProperty_US_CB11474618.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB11474618.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB11474618.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solubility Data
Quantitative solubility data for 3-Bromo-4-methylbenzaldehyde is not readily available in

published literature. However, qualitative assessments indicate its solubility in various common

laboratory solvents. This information is summarized in the table below. For applications

requiring precise solubility values, it is recommended to perform an experimental determination

using the protocol provided in the subsequent section.

Solvent Qualitative Solubility

Methanol Soluble[2]

Common Organic Solvents (e.g., ethers,

ketones)
Soluble

Water Less soluble

Note: The general solubility of aldehydes and ketones in water decreases as the carbon chain

length increases.[3][4][5] Smaller aldehydes are generally soluble in water due to hydrogen

bonding between the carbonyl group and water molecules.[3][4]

Experimental Protocol for Quantitative Solubility
Determination
The following is a detailed methodology for the experimental determination of the solubility of 3-
Bromo-4-methylbenzaldehyde in various solvents. This protocol is based on the widely

accepted isothermal shake-flask method.

Objective: To determine the equilibrium solubility of 3-Bromo-4-methylbenzaldehyde in a

specific solvent at a controlled temperature.

Materials:

3-Bromo-4-methylbenzaldehyde (high purity)

Selected solvents (analytical grade)

Vials with screw caps
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Thermostatically controlled shaker or incubator

Syringe filters (e.g., 0.45 µm PTFE)

Analytical balance

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or a UV-Vis spectrophotometer

Volumetric flasks and pipettes

Procedure:

Preparation of Standard Solutions:

Accurately weigh a known amount of 3-Bromo-4-methylbenzaldehyde and dissolve it in

a known volume of the chosen solvent to prepare a stock solution of known concentration.

Perform serial dilutions of the stock solution to prepare a series of standard solutions of

decreasing concentrations.

Generation of a Calibration Curve:

Analyze the standard solutions using a validated analytical method (e.g., HPLC or UV-Vis

spectrophotometry).

Plot the analytical response (e.g., peak area from HPLC or absorbance from UV-Vis)

against the corresponding concentration of each standard.

Generate a linear regression curve (calibration curve) and determine its equation (y = mx

+ c) and correlation coefficient (R²). An R² value close to 1 indicates a good linearity.

Equilibration:

Add an excess amount of 3-Bromo-4-methylbenzaldehyde to a vial containing a known

volume of the solvent. The presence of undissolved solid is essential to ensure saturation.

Seal the vial tightly to prevent solvent evaporation.
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Place the vial in a thermostatically controlled shaker set to the desired temperature (e.g.,

25 °C).

Agitate the mixture for a sufficient period (typically 24-72 hours) to ensure that equilibrium

is reached. To confirm equilibrium, samples can be taken at different time points (e.g., 24,

48, and 72 hours) and analyzed until the concentration remains constant.

Sample Collection and Preparation:

Once equilibrium is achieved, stop the agitation and allow the excess solid to settle.

Carefully withdraw a known volume of the supernatant using a syringe.

Immediately filter the sample through a syringe filter to remove any undissolved solid

particles.

Accurately dilute the filtered sample with the solvent to a concentration that falls within the

range of the calibration curve.

Sample Analysis and Calculation:

Analyze the diluted sample using the same analytical method used for the standard

solutions.

Determine the concentration of 3-Bromo-4-methylbenzaldehyde in the diluted sample

using the equation of the calibration curve.

Calculate the original concentration in the saturated solution by multiplying the measured

concentration by the dilution factor. This value represents the solubility of 3-Bromo-4-
methylbenzaldehyde in the chosen solvent at the specified temperature.

Synthesis and Purification Workflow
The following diagram illustrates a general workflow for the synthesis and purification of a

substituted benzaldehyde, such as 3-Bromo-4-methylbenzaldehyde, which often involves the

bromination of a corresponding toluene derivative followed by oxidation and purification.
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Synthesis Work-up Purification Analysis
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Caption: A representative workflow for the synthesis and purification of 3-Bromo-4-
methylbenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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